(5-(thiophen-2-yl)isoxazol-3-yl)methyl 4-(1H-pyrrol-1-yl)benzoate
Description
(5-(thiophen-2-yl)isoxazol-3-yl)methyl 4-(1H-pyrrol-1-yl)benzoate, commonly known as TMI, is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. TMI is a heterocyclic compound that contains both isoxazole and pyrrole rings, making it a unique and interesting molecule.
Scientific Research Applications
Electrochromic Properties and Conducting Polymers
The synthesis and study of novel copolymers containing carbazole and their electrochromic properties highlight the utility of thiophene-based compounds in developing new materials for electronic applications. Through electrochemical oxidative polymerization, compounds with thiophene structures have been synthesized and coated onto surfaces, demonstrating significant electrochromic properties which are essential for smart window applications and low-energy display technologies (Aydın & Kaya, 2013).
Heterocyclic Synthesis
Research into thiophenylhydrazonoacetates for heterocyclic synthesis has led to the development of pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives. These findings are instrumental in the synthesis of complex heterocyclic compounds that have potential applications in pharmaceuticals and agrochemicals (Mohareb et al., 2004).
Solvent Selection for Organic Photovoltaics
In the field of organic photovoltaics, the solubility of compounds in various solvents is critical for device optimization. Research on the solubility properties of materials like DPP(TBFu)2 and PC71BM in different solvents has led to significant improvements in power conversion efficiencies of solar cells, demonstrating the importance of understanding the solvent interactions with thiophene derivatives (Walker et al., 2011).
Antimycobacterial Agents
The development of new antimycobacterial agents is crucial for combating tuberculosis and other mycobacterial infections. Synthesis of new 1,3,4-oxadiazole and benzothiazolylthioether derivatives of 4-arylmethylidene-3-substituted-isoxazol-5(4H)-one has shown promise as potential antimycobacterial agents, showcasing the role of thiophene derivatives in the search for new therapeutic options (Chavan et al., 2019).
properties
IUPAC Name |
(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl 4-pyrrol-1-ylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N2O3S/c22-19(14-5-7-16(8-6-14)21-9-1-2-10-21)23-13-15-12-17(24-20-15)18-4-3-11-25-18/h1-12H,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJPFLRVSCPIBMZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C2=CC=C(C=C2)C(=O)OCC3=NOC(=C3)C4=CC=CS4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-(thiophen-2-yl)isoxazol-3-yl)methyl 4-(1H-pyrrol-1-yl)benzoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-4-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide](/img/structure/B2400040.png)
![8-[3-(4-Chlorobenzenesulfonyl)-6-methoxyquinolin-4-yl]-1,4-dioxa-8-azaspiro[4.5]decane](/img/structure/B2400042.png)
![6-Fluoro-3-(piperidin-1-ylcarbonyl)-4-[(4-propylphenyl)sulfonyl]quinoline](/img/structure/B2400044.png)
![(E)-1-(4-chlorophenyl)-3-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]prop-2-en-1-one](/img/structure/B2400047.png)
![2-Cyclopropyl-5-[[4-[6-(trifluoromethyl)pyridazin-3-yl]piperazin-1-yl]methyl]-1,3,4-oxadiazole](/img/structure/B2400048.png)
![3-(3-oxo-3-(4-(pyridin-3-ylmethyl)piperazin-1-yl)propyl)-3,4-dihydro-1H-benzo[e][1,4]diazepine-2,5-dione](/img/structure/B2400050.png)
